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Compound of Interest

Compound Name: 2-Formylphenyl 4-methylbenzoate

CAS No.: 102040-72-2

Cat. No.: B2474660

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 2-Formylphenyl 4-
methylbenzoate, a benzoate ester of salicylaldehyde, also known as 2-hydroxybenzaldehyde.

While this specific ortho-isomer is not widely cataloged with a dedicated CAS number, this

document serves as a vital resource for its synthesis, characterization, and potential

applications. By leveraging established principles of organic chemistry and drawing parallels

with structurally related compounds, this guide offers a robust framework for researchers and

drug development professionals interested in exploring the unique properties and synthetic

utility of this molecule. The strategic placement of the formyl and 4-methylbenzoate groups on

the phenyl ring presents intriguing possibilities for its use as a versatile intermediate in the

synthesis of complex organic molecules and potential pharmaceutical agents.
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While a specific CAS Registry Number for 2-Formylphenyl 4-methylbenzoate is not readily

available in common chemical databases, its identity is unequivocally defined by its chemical

structure. The molecule consists of a benzaldehyde core where the hydroxyl group at the 2-

position is esterified with 4-methylbenzoic acid (p-toluic acid).

Table 1: Core Identifiers

Identifier Value

Systematic Name 2-Formylphenyl 4-methylbenzoate

Synonyms
2-Aldehydophenyl p-toluate, Salicylaldehyde 4-

methylbenzoate

Molecular Formula C₁₅H₁₂O₃

Molecular Weight 240.25 g/mol

Chemical Structure
Chemical Structure of 2-Formylphenyl 4-

methylbenzoate

Proposed Synthesis: Esterification of
Salicylaldehyde
The most direct and logical synthetic route to 2-Formylphenyl 4-methylbenzoate is the

esterification of salicylaldehyde with 4-methylbenzoyl chloride (p-toluoyl chloride). This

reaction, a classic example of nucleophilic acyl substitution, is expected to proceed efficiently

under standard laboratory conditions. The hydroxyl group of salicylaldehyde acts as the

nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. A base is typically

employed to neutralize the hydrochloric acid byproduct.

Experimental Protocol: Synthesis of 2-Formylphenyl 4-
methylbenzoate
This protocol is adapted from established methods for the esterification of phenolic

compounds.[1]
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Salicylaldehyde (2-hydroxybenzaldehyde)

4-Methylbenzoyl chloride (p-toluoyl chloride)

Anhydrous pyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Separatory funnel

Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve salicylaldehyde (1.0 equivalent) in anhydrous dichloromethane.

Addition of Base: Add anhydrous pyridine (1.2 equivalents) to the solution and stir for 10-15

minutes at room temperature.

Acylation: Slowly add a solution of 4-methylbenzoyl chloride (1.1 equivalents) in anhydrous

dichloromethane to the reaction mixture via a dropping funnel over 30 minutes. An

exothermic reaction may be observed.
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Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material

(salicylaldehyde) is consumed.

Work-up:

Quench the reaction by adding 1 M HCl to neutralize the excess pyridine.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter the drying agent and concentrate the organic phase under reduced pressure to

obtain the crude product.

The crude product can be purified by column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from an

appropriate solvent (e.g., ethanol or a mixture of ethyl acetate and hexanes).

Diagram 1: Synthetic Workflow
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Caption: A step-by-step workflow for the synthesis of 2-Formylphenyl 4-methylbenzoate.
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Physicochemical Properties and Characterization
The physicochemical properties of 2-Formylphenyl 4-methylbenzoate can be predicted

based on its structure and by comparison with analogous compounds.

Table 2: Predicted Physicochemical Properties

Property Predicted Value/Description

Appearance White to off-white solid

Melting Point
Expected to be a solid at room temperature with

a distinct melting point.

Solubility

Soluble in common organic solvents such as

dichloromethane, chloroform, ethyl acetate, and

acetone. Insoluble in water.

Boiling Point

Expected to be significantly higher than its

precursors due to increased molecular weight

and polarity.

Spectroscopic Characterization
The identity and purity of the synthesized 2-Formylphenyl 4-methylbenzoate would be

confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons of both phenyl rings, the aldehydic proton (a downfield singlet), and the methyl

protons of the 4-methylbenzoyl group (a singlet around 2.4 ppm).

¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl

carbons of the ester and aldehyde groups, as well as the aromatic carbons and the methyl

carbon.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit strong absorption bands

corresponding to the C=O stretching vibrations of the ester (around 1735-1750 cm⁻¹) and
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the aldehyde (around 1690-1715 cm⁻¹).

Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the

compound, with the molecular ion peak (M⁺) expected at m/z 240.25.

Potential Applications in Research and Drug
Development
The bifunctional nature of 2-Formylphenyl 4-methylbenzoate makes it a promising building

block in organic synthesis and medicinal chemistry.

Intermediate for Heterocyclic Synthesis: The aldehyde group can participate in various

condensation reactions to form a wide range of heterocyclic compounds, which are prevalent

scaffolds in many pharmaceutical agents.

Precursor for Biologically Active Molecules: The overall structure can be a key component in

the synthesis of novel compounds with potential therapeutic activities. For instance,

benzoate esters and benzaldehyde derivatives are known to exhibit a wide range of

biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Ligand Synthesis: The molecule could be modified to create novel ligands for catalysis or

coordination chemistry.

Diagram 2: Potential Reaction Pathways

Reactions of the Aldehyde Group Reactions of the Ester Group

2-Formylphenyl
4-methylbenzoate

Wittig Reaction

Ph3P=CHR

Reductive Amination

R2NH, NaBH3CN

Condensation Reactions

e.g., with active
methylene compounds

Hydrolysis

H3O+ or OH-

Amidation

R2NH, heat
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Caption: Potential synthetic transformations of 2-Formylphenyl 4-methylbenzoate.

Safety and Handling
While specific toxicity data for 2-Formylphenyl 4-methylbenzoate is unavailable, it should be

handled with the standard precautions for laboratory chemicals.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and strong bases.

Conclusion
2-Formylphenyl 4-methylbenzoate represents a molecule with significant untapped potential

in synthetic and medicinal chemistry. Although not a commonly cataloged compound, its

synthesis is straightforward via the esterification of salicylaldehyde. This technical guide

provides a foundational resource for researchers, outlining its synthesis, expected properties,

and potential applications. The insights provided herein are intended to empower scientists to

explore the chemistry of this versatile building block and unlock its potential in the development

of novel compounds and materials.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Formylphenyl 4-
methylbenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2474660/docs#an-in-depth-technical-guide-to-2-
formylphenyl-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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